Cas no 136657-41-5 (3??-Hydroxy Pravastatin)
3??-Hydroxy Pravastatin structure
Product Name:3??-Hydroxy Pravastatin
CAS No:136657-41-5
MF:C23H36O8
MW:440.527148246765
CID:901298
PubChem ID:11305255
Update Time:2025-04-19
3??-Hydroxy Pravastatin Chemical and Physical Properties
Names and Identifiers
-
- 3??-Hydroxy Pravastatin
- (3R,5R)-7-[(1S,2S,6S,8S,8aR)-6-hydroxy-8-[(2S,3S)-3-hydroxy-2-methylbutanoyl]oxy-2-methyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoic acid
- 3’’-HYDROXY PRAVASTATIN
- 3-Hydroxy Pravastatin
- (3R,5R)-3,5-Dihydroxy-7-((1S,2S,6S,8S,8aR)-6-hydroxy-8-(((2S,3S)3-hydroxy-2-methylbutanoyl)oxy)-2-methyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl)heptanoic acid
- 3'-(S)-Hydroxypravastatin
- 3-Hydroxypravastatin,(S)
- Pravastatin sodium specified impurity E [EP]
- UNII-906EM34IX1
-
- Inchi: 1S/C23H36O8/c1-12-4-5-15-8-17(26)10-20(31-23(30)13(2)14(3)24)22(15)19(12)7-6-16(25)9-18(27)11-21(28)29/h4-5,8,12-14,16-20,22,24-27H,6-7,9-11H2,1-3H3,(H,28,29)/t12-,13-,14-,16+,17+,18+,19-,20-,22-/m0/s1
- InChI Key: ASZMMNUWSMFMJO-FBIVGABFSA-N
- SMILES: O(C([C@@H](C)[C@H](C)O)=O)[C@H]1C[C@@H](C=C2C=C[C@H](C)[C@H](CC[C@H](C[C@H](CC(=O)O)O)O)[C@@H]12)O
Computed Properties
- Exact Mass: 440.24100
- Monoisotopic Mass: 440.24101810g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 11
- Complexity: 687
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 145Ų
Experimental Properties
- PSA: 144.52000
- LogP: 1.41120
3??-Hydroxy Pravastatin Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
136657-41-5 (3??-Hydroxy Pravastatin) Related Products
- 134523-09-4(Butanoic acid,2,2-dimethyl-,1,2,3,7,8,8a-hexahydro-3-hydroxy-3,7-dimethyl-8-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-1-naphthalenylester)
- 145576-25-6(4'-Acetyl Simvastatin)
- 121624-18-8(6’-Exomethylene Simvastatin)
- 156965-06-9(Tisocalcitate)
- 75330-75-5(Lovastatin)
- 79902-63-9(Simvastatin)
- 11078-21-0(Filipin complex)
- 73573-88-3(Mevastatin)
- 81093-37-0(Pravastatin)
- 121009-77-6(1-Naphthaleneheptanoicacid, 8-(2,2-dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-b,d-dihydroxy-2,6-dimethyl-, (bR,dR,1S,2S,6R,8S,8aR)-)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk